Cas no 1285496-00-5 (N'-(1E)-(3-nitrophenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(3-nitrophenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1285496-00-5
• MF: C₁₇H₁₃N₅O₃
• MW: 335.316822767258
• CID: 6136222
• PubChem ID: 6866427
• Update Time: 2025-05-20

N'-(1E)-(3-nitrophenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(3-nitrophenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide
• (E)-N-(3-nitrobenzylidene)-3-phenyl-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(3-nitrophenyl)methylidene]-3-phenyl-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-phenyl-, (2E)-2-[(3-nitrophenyl)methylene]hydrazide
• N-[(E)-(3-nitrophenyl)methylideneamino]-3-phenyl-1H-pyrazole-5-carboxamide
• AKOS000542827
• F1092-0586
• Z44859195
• (E)-N'-(3-nitrobenzylidene)-3-phenyl-1H-pyrazole-5-carbohydrazide
• 1285496-00-5

• Inchi： 1S/C17H13N5O3/c23-17(16-10-15(19-20-16)13-6-2-1-3-7-13)21-18-11-12-5-4-8-14(9-12)22(24)25/h1-11H,(H,19,20)(H,21,23)/b18-11+
• InChI Key： VUKJGVHLWRLZSO-WOJGMQOQSA-N
• SMILES： N1C(C2=CC=CC=C2)=CC(C(N/N=C/C2=CC=CC([N+]([O-])=O)=C2)=O)=N1

Computed Properties

• Exact Mass: 335.10183929g/mol
• Monoisotopic Mass: 335.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.06±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N'-(1E)-(3-nitrophenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide

N'-(1E)-(3-Nitrophenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound with CAS No. 1285496-00-5, known as N'-(1E)-(3-nitrophenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a carbohydrazide group and a nitrophenyl substituent, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-cancer agents. The pyrazole ring is known for its ability to interact with biological targets, such as protein kinases and receptors, which are often implicated in cancer progression. The nitrophenyl group adds further functionality by introducing electron-withdrawing effects, enhancing the compound's ability to modulate cellular pathways. This dual functionality makes it a promising candidate for targeted therapy.

In terms of synthesis, researchers have employed advanced methodologies to construct this compound efficiently. The use of microwave-assisted synthesis has been particularly effective in optimizing reaction conditions, leading to higher yields and better purity. This approach not only streamlines the production process but also aligns with the growing trend toward sustainable chemical practices.

The structural uniqueness of N'-(1E)-(3-nitrophenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide extends to its optical properties, which have been explored for applications in optoelectronics. The molecule's ability to absorb light in the visible spectrum makes it a potential candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent experiments have demonstrated its capacity to enhance device efficiency when incorporated into conjugated systems.

Another area of interest is the compound's role in catalysis. The carbohydrazide group has been shown to act as a Lewis base, facilitating catalytic reactions in both homogeneous and heterogeneous environments. This property opens up new avenues for its application in industrial processes, such as asymmetric synthesis and polymerization reactions.

From an environmental perspective, the compound's biodegradability and toxicity profiles have been thoroughly investigated. Studies indicate that it exhibits low toxicity toward non-target organisms, making it a safer alternative to traditional chemicals in certain applications. Additionally, its biodegradability under aerobic conditions suggests that it can be integrated into eco-friendly chemical cycles.

In conclusion, N'-(1E)-(3-nitrophenyl)methylidene-3-phenyl-1H-pyrazole-5-carbohydrazide represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.